3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)propanamide

• IUPAC Name: 3-(2,4-dioxopyrimidin-1-yl)-N-[4-(2-methoxyphenoxy)but-2-ynyl]propanamide
• InChI: InChI=1S/C18H19N3O5/c1-25-14-6-2-3-7-15(14)26-13-5-4-10-19-16(22)8-11-21-12-9-17(23)20-18(21)24/h2-3,6-7,9,12H,8,10-11,13H2,1H3,(H,19,22)(H,20,23,24)
• InChI Key: HRBPYEQNSFCQPW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC#CCNC(=O)CCN2C=CC(=O)NC2=O
• Molecular Formula: C18H19N3O5
• Molecular Weight: 357.4 g/mol
• CAS No.: 1428372-68-2

Description

3-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)propanamide is a useful research compound. Its molecular formula is C18H19N3O5 and its molecular weight is 357.366. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Supramolecular Chemistry

The study of the crystal structure of compounds similar to the one has provided insights into their potential for forming stable crystal packing arrangements through hydrogen bonding and π-π interactions. For instance, compounds exhibiting U-shaped channels around chains of twisted pyrimidine rings demonstrate the role of molecular architecture in dictating supramolecular assembly and stability (Kaur et al., 2012).

Solubility and Thermodynamics

Research on dihydropyrimidine derivatives highlights the challenge of poor solubility in aqueous media, a critical factor in drug design and formulation. Studies measuring solubility in various solvents and at different temperatures help understand the thermodynamic behavior of such compounds, guiding their application in pharmaceuticals (Shakeel, Bhat, & Haq, 2016).

Anticonvulsant Activity

The synthesis and evaluation of new hybrid compounds combining elements from known antiepileptic drugs have shown promising broad-spectrum anticonvulsant activity. This line of research exemplifies how structural manipulation of pyrimidine derivatives can lead to significant improvements in pharmacological profiles (Kamiński et al., 2015).

Herbicidal Activity

The synthesis and characterization of compounds containing pyrimidinyl moieties have demonstrated effective herbicidal activities. Such studies contribute to the development of new agrochemicals with specific action modes, addressing the need for sustainable and environmentally friendly weed management solutions (Liu et al., 2008).